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Abstract
N-methyl-5-phenyl-3-isoxazolecarboxamide, with CAS number 144537-05-3, is a small

molecule belonging to the isoxazole class of heterocyclic compounds. While specific research

on this particular molecule is limited, the isoxazole core is a well-established pharmacophore

present in numerous biologically active compounds. This technical guide provides a summary

of the available information on N-methyl-5-phenyl-3-isoxazolecarboxamide, including its

synthesis, and physicochemical properties. In the absence of direct experimental data on its

biological activity, this document also explores the potential pharmacological relevance based

on structurally similar isoxazole derivatives and outlines general experimental protocols for its

investigation.

Core Properties
Currently, detailed experimental data on the physicochemical properties of N-methyl-5-phenyl-
3-isoxazolecarboxamide is not extensively available in the public domain. The following table

summarizes its basic molecular and structural information.
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Property Value Source

CAS Number 144537-05-3 [CymitQuimica]

Molecular Formula C₁₁H₁₀N₂O₂ [CymitQuimica]

Molecular Weight 202.21 g/mol [CymitQuimica]

IUPAC Name
N-methyl-5-phenylisoxazole-3-

carboxamide
[CymitQuimica]

Canonical SMILES
CNC(=O)C1=NOC(=C1)C2=C

C=CC=C2
[CymitQuimica]

Physical Form Solid (predicted) -

Solubility
Expected to be soluble in

organic solvents
-

Synthesis
A method for the synthesis of N-methyl-5-phenyl-3-isoxazolecarboxamide has been

described in a doctoral thesis. The synthesis proceeds via a base-catalyzed condensation

reaction.

Experimental Protocol: Synthesis of N-methyl-5-phenyl-
3-isoxazolecarboxamide
This protocol is adapted from the general procedure described by Trogu, E. in his doctoral

thesis.[1]

Materials:

2-nitro-N-methylacetamide (precursor to the nitrile oxide)

Phenylacetylene

1,4-Diazabicyclo[2.2.2]octane (DABCO)

Chloroform (CHCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1222047/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethyl ether ((C₂H₅)₂O)

Brine (saturated NaCl solution)

Procedure:

In a round-bottom flask, dissolve 2-nitro-N-methylacetamide and phenylacetylene in

chloroform.

Add a catalytic amount of DABCO (0.05 equivalents) to the solution to act as the base.

Heat the reaction mixture at 60 °C for 72 hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer

Chromatography).

Once the reaction is complete, remove the chloroform under reduced pressure.

Dissolve the resulting residue in diethyl ether.

Wash the diethyl ether solution with brine (3 x 15 mL portions).

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

The crude N-methyl-5-phenyl-3-isoxazolecarboxamide can be further purified by a

suitable method such as column chromatography or recrystallization.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b171521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-nitro-N-methylacetamide

In situ generated
nitrile oxide

+ Phenylacetylene

Phenylacetylene

DABCO (base)
Chloroform, 60°C, 72h N-methyl-5-phenyl-3-isoxazolecarboxamide[3+2] Cycloaddition

Workup:
1. Evaporation

2. Diethyl ether extraction
3. Brine wash

Purification Pure Product
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Cell Membrane Phospholipids

Phospholipase A2

Arachidonic Acid

 hydrolysis

COX-1 / COX-2

Prostaglandin G2 (PGG2)

Prostaglandin H2 (PGH2)

Prostaglandin Synthases

Prostaglandins
(e.g., PGE2, PGI2, TXA2)

Inflammation, Pain, Fever

 mediate

N-methyl-5-phenyl-3-
isoxazolecarboxamide
(Hypothetical Inhibitor)

 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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